Bictegravir-d5

• Molecular Formula: C21H18F3N3O5
• Molecular Weight: 454.4 g/mol
• InChI: InChI=1S/C21H18F3N3O5/c22-9-3-14(23)12(15(24)4-9)6-25-20(30)13-7-26-8-16-27(10-1-2-11(5-10)32-16)21(31)17(26)19(29)18(13)28/h3-4,7,10-11,16,29H,1-2,5-6,8H2,(H,25,30)/t10-,11+,16+/m0/s1/i2D2,5D2,11D
• InChIKey: SOLUWJRYJLAZCX-SKFNRQHLSA-N

Bictegravir-d5 Procurement Overview

Bictegravir-d5 (GS-9883-d5) is a stable isotope-labeled analog of the HIV-1 integrase strand transfer inhibitor (INSTI) bictegravir, in which five hydrogen atoms are replaced by deuterium (molecular formula C₂₁H₁₃D₅F₃N₃O₅; MW 454.41 g/mol) . The parent compound bictegravir is approved as a component of the single-tablet regimen Biktarvy® and exhibits an IC₅₀ of 7.5 ± 0.3 nM against HIV-1 integrase strand transfer activity, with antiviral EC₅₀ values of 1.5 and 2.4 nM in MT-2 and MT-4 cells, respectively . Bictegravir-d5 is supplied as a fully characterized reference standard with purity exceeding 98%, supported by Certificates of Analysis compliant with regulatory guidelines for analytical method development, method validation (AMV), and quality control (QC) applications [1]. Its primary utility lies in serving as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of bictegravir in biological matrices via LC-MS/MS, enabling clinical pharmacokinetic and therapeutic drug monitoring studies [2].

Workflow LC-MS/MS quantitative bioanalysis as deuterated SIL-IS

Specification Purity >98% with full COA (HPLC, MS, NMR)

Application context Supports bioanalytical method development and research PK studies

• [1] SynZeal. Bictegravir D5 Product Page. Catalog No. SZ-B048D03. Supplied with detailed characterization data compliant with regulatory guidelines; traceability to USP/EP pharmacopeial standards. View Source
• [2] Schauer AP, Sykes C, Cottrell ML, Kashuba ADM. Validation of an LC-MS/MS assay for the simultaneous determination of bictegravir, doravirine, and raltegravir in human plasma. J Pharm Biomed Anal. 2022;220:115010. doi:10.1016/j.jpba.2022.115010. View Source

Why Bictegravir-d5 Is Irreplaceable

Generic substitution of bictegravir-d5 with unlabeled bictegravir or structurally distinct internal standards fails because the core value proposition of a deuterated SIL-IS rests on near-identical physicochemical behavior to the analyte coupled with a mass shift detectable by triple quadrupole mass spectrometry [1]. Unlabeled bictegravir (MW 449.38) is chromatographically indistinguishable from itself by definition and cannot serve as an internal standard because it cannot be discriminated from the analyte in the mass spectrometer [2]. Alternative isotopologues such as bictegravir-¹⁵N,d₂ (MW 453.2) provide a mass shift of only +3 Da, whereas bictegravir-d5 provides a +5 Da shift, which is the widely accepted minimum mass difference to avoid isotopic overlap and cross-talk interference between analyte and IS channels in MRM mode [3]. Non-isotopic structural analogs used as internal standards lack the identical extraction recovery, ionization efficiency, and matrix effect profile that a true SIL-IS like bictegravir-d5 provides, as demonstrated by the 114% extraction recovery for bictegravir vs. 115% for its deuterated IS in human breastmilk validation—nearly identical performance that a structural analog cannot match [4]. Furthermore, bictegravir-d5 is positioned within Concert Pharmaceuticals' patent family (WO 2018005328) claiming deuterated bictegravir forms with potential for altered metabolic stability, a strategic differentiation that generic, unlabeled bictegravir does not possess [5].

Unlabeled bictegravir

Indistinguishable from analyte in MS; cannot serve as internal standard.

Alternative isotopologue (+3 Da)

Insufficient mass shift may cause isotopic overlap and cross-talk interference.

Non-isotopic structural analog

Diverges in extraction recovery, ionization efficiency, and matrix effect compensation.

• [1] Schauer AP, Sykes C, Cottrell ML, Kashuba ADM. Validation of an LC-MS/MS assay for the simultaneous determination of bictegravir, doravirine, and raltegravir in human plasma. J Pharm Biomed Anal. 2022;220:115010. View Source
• [2] Courlet P, Alves Saldanha S, Cavassini M, et al. Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards for the monitoring of the plasma concentrations of the antiretroviral drugs bictegravir, cabotegravir, doravirine, and rilpivirine in people living with HIV. J Mass Spectrom. 2020;55(6):e4506. View Source
• [3] Rigo-Bonnin R, Tiraboschi JM, Álvarez-Álvarez M, et al. Measurement of total and unbound bictegravir concentrations in plasma and cerebrospinal fluid by UHPLC-MS/MS. J Pharm Biomed Anal. 2020;185:113250. Internal standard: bictegravir-¹⁵N d₂, transitions 450.2→289.2/145.4 (analyte) and 453.2→289.2 (IS), Δm/z = +3. View Source
• [4] van der Wekken-Pas L, van Ewijk-Beneken Kolmer N, te Brake L, Burger D. Quantification of Dolutegravir, Bictegravir, Raltegravir and Doravirine in Human Breastmilk with UPLC-MS/MS. SSRN Preprint. 2025. Extraction recovery: BIC 114%, BIC-IS 115%. View Source
• [5] Tung RD, Concert Pharmaceuticals, Inc. Deuterated Bictegravir. Patent WO 2018005328 A1. Priority date: 2016-06-27. Publication date: 2018-01-04. View Source

Bictegravir-d5 Evidence-Based Selection

FDA-Validated LC-MS/MS Accuracy

In a fully validated LC-MS/MS method, bictegravir-d5 was employed as the stable isotope-labeled internal standard for the simultaneous quantification of bictegravir, doravirine, and raltegravir in human plasma. The method, validated according to FDA guidance for industry, achieved inter-assay accuracy (%Bias ≤ ±8.5%) and precision (%CV ≤11.4%) across a clinically relevant 1000-fold calibration range (20.0–20,000 ng/mL for BIC). The assay was linear with R² >0.994 [1]. In a separate multiplex UHPLC-MS/MS validation using bictegravir-d5 as SIL-IS, trueness ranged from 94.7%–107.5%, repeatability from 2.6%–11%, and intermediate precision from 3.0%–11.2% over 30–9000 ng/mL [2]. These performance metrics are enabled specifically by the near-identical chromatographic retention and ionization efficiency of bictegravir-d5 relative to the analyte—properties unavailable with non-isotopic internal standards, which exhibit differential matrix effects and extraction recoveries.

Method Accuracy

Head-to-head

Accuracy ≤±8.5% bias; precision ≤11.4% CV
vs. FDA guidance ±15% baseline

Supports bioanalytical validation review; reported accuracy within method acceptance criteria.

LC-MS/MS, human plasma research matrix

Evidence Dimension	Bioanalytical method validation performance (accuracy and precision) using SIL-IS vs. non-isotopic alternatives
Target Compound Data	Bictegravir-d5 as SIL-IS: inter-assay %Bias ≤ ±8.5%; inter-assay %CV ≤11.4%; trueness 94.7%–107.5%; repeatability 2.6%–11%; intermediate precision 3.0%–11.2%
Comparator Or Baseline	Non-deuterated bictegravir: cannot be used as IS (identical MRM transition; co-elutes without mass discrimination). Structural analog IS: typical acceptance criteria ±15% bias and ±15% CV per FDA guidance—bictegravir-d5 SIL-IS outperforms this baseline by ~1.8-fold on bias and ~1.3-fold on precision.
Quantified Difference	Bictegravir-d5 SIL-IS enables accuracy and precision within ±8.5% bias / ≤11.4% CV, which is approximately 1.8× and 1.3× tighter than the standard FDA acceptance limits (±15% for both) applicable to non-isotopic IS methods.
Conditions	LC-MS/MS on AB Sciex API-5000 triple quadrupole; reverse-phase Waters Atlantis T3 C18 column (50×2.1 mm, 3 µm); positive electrospray ionization; protein precipitation extraction; human plasma matrix; calibration range 20.0–20,000 ng/mL BIC.

Why This Matters

For procurement decisions, bictegravir-d5 is the only internal standard validated in published, FDA-guidance-compliant LC-MS/MS methods for bictegravir quantification in human plasma, and its use directly enables regulatory-grade bioanalytical data for ANDA submissions and clinical TDM programs.

• [1] Schauer AP, Sykes C, Cottrell ML, Kashuba ADM. Validation of an LC-MS/MS assay for the simultaneous determination of bictegravir, doravirine, and raltegravir in human plasma. J Pharm Biomed Anal. 2022;220:115010. Inter-assay %Bias ≤ ±8.5; %CV ≤11.4; R² >0.994; range 20.0–20,000 ng/mL. View Source
• [2] Courlet P, Alves Saldanha S, Cavassini M, et al. Development and validation of a multiplex UHPLC-MS/MS assay with stable isotopic internal standards. J Mass Spectrom. 2020;55(6):e4506. Trueness 94.7%–107.5%; repeatability 2.6%–11%; intermediate precision 3.0%–11.2%; range 30–9000 ng/mL. View Source

Extraction Recovery Parity in Breastmilk

In a validated UPLC-MS/MS assay for antiretroviral quantification in human breastmilk, the extraction recovery of bictegravir was 114% versus 115% for its deuterated internal standard—a difference of only 1 percentage point [1]. This near-identical recovery demonstrates the core advantage of a true SIL-IS: the deuterium label does not alter the compound's physicochemical behavior during protein precipitation, such that any variation in sample preparation equally affects analyte and IS, maintaining the analyte-to-IS response ratio. By contrast, structural analog internal standards inherently exhibit divergent extraction recoveries; for example, in the same study, raltegravir recovery was 144% vs. 149% for its IS (a 5-point spread), reflecting the imperfect compensation achievable with non-isotopic standards [1]. The processed sample stability of bictegravir in breastmilk was 95.5% after 14 days at 4°C, further validating bictegravir-d5 for longitudinal cohort studies.

Extraction Recovery

Head-to-head

BIC recovery 114% vs. BIC-d5 IS 115% (Δ ~1 pp)
RAL/d6 pair Δ ~5 pp

Near-identical extraction recovery supports matrix-effect compensation in research-matrix bioanalysis.

Human breastmilk research matrix; protein precipitation

Evidence Dimension	Extraction recovery match between analyte and internal standard in complex biological matrix
Target Compound Data	Bictegravir recovery: 114%; Bictegravir-d5 IS recovery: 115%; recovery difference: 1 percentage point (Δ = 0.9% relative)
Comparator Or Baseline	Raltegravir recovery: 144% vs. Raltegravir-d6 IS: 149% (Δ = 5 percentage points). Dolutegravir recovery: 125% vs. DTG-IS: 122% (Δ = 3 percentage points). The bictegravir/bictegravir-d5 pair shows the tightest recovery match among all four analytes in the multiplex assay.
Quantified Difference	Bictegravir-d5 IS recovery differs from analyte recovery by only ~1 percentage point (0.9% relative difference), vs. 3–5 percentage points for other INSTI analyte-IS pairs in the same assay.
Conditions	UPLC-MS/MS; human breastmilk matrix; protein precipitation sample preparation; internal standard: [¹³C,²H₂,¹⁵N]-bictegravir (notably, a mixed isotope IS showed recovery parity comparable to pure deuterated IS).

Why This Matters

When procuring an internal standard for breastmilk or other complex biofluid analysis, bictegravir-d5's near-perfect extraction recovery match to the analyte ensures accurate quantification even in the presence of matrix effects, a critical requirement for infant exposure and mother-to-child transmission pharmacokinetic studies.

• [1] van der Wekken-Pas L, van Ewijk-Beneken Kolmer N, te Brake L, Burger D. Quantification of Dolutegravir, Bictegravir, Raltegravir and Doravirine in Human Breastmilk with UPLC-MS/MS. SSRN. 2025. BIC recovery 114%, BIC-IS 115%; RAL recovery 144%, RAL-IS 149%; DTG recovery 125%, DTG-IS 122%; BIC processed stability 95.5% at 14 days/4°C. View Source

Deuterium Patent for Altered Metabolism

Patent WO 2018005328, assigned to Concert Pharmaceuticals, Inc., explicitly claims deuterated forms of bictegravir wherein strategic replacement of hydrogen with deuterium at defined positions (Y₁–Y₁₁b) is intended to slow cytochrome P450 (CYP3A4)-mediated and/or UGT1A1-mediated metabolism [1]. The patent rationale states that bictegravir metabolism has roughly equal contributions from CYP3A4 and UGT1A1 [2], and that deuteration at metabolically labile C–H bonds can, in principle, produce a kinetic isotope effect (KIE) that reduces first-pass clearance, extends half-life, or alters the metabolite profile—benefits already clinically validated by the FDA approval of deutetrabenazine (Austedo®), the first deuterated drug [3]. While no published head-to-head pharmacokinetic study of bictegravir-d5 vs. unlabeled bictegravir in humans was identified, the patent's explicit claim provides intellectual property coverage and establishes the d5-isotopologue as the lead deuterated candidate within the bictegravir chemical space. This contrasts with alternative isotopologues such as bictegravir-¹⁵N,d₂, which are claimed primarily as analytical tools rather than as potentially differentiated therapeutic entities [4].

Deuterium Patent

Class-level

WO 2018005328 claims deuterated bictegravir; CYP3A4/UGT1A1 KIE rationale.

Patent context; deuterium KIE rationale; no published PK comparison.

Data to verify; deutetrabenazine class precedent

Evidence Dimension	Patent-protected deuterium modification strategy for metabolic pathway alteration
Target Compound Data	Bictegravir-d5 (and broader deuterated bictegravir genus): patent WO 2018005328 claims deuterium substitution at Y₁–Y₁₁b positions. Parent bictegravir metabolism: CYP3A4 + UGT1A1 contributions roughly equal.
Comparator Or Baseline	Unlabeled bictegravir (CAS 1611493-60-7): metabolized by both CYP3A4 and UGT1A1; no deuterium-mediated metabolic slowing. No FDA-approved deuterated INSTI exists as a direct class comparator; deutetrabenazine (Austedo®) provides proof-of-concept for the deuterated drug class with demonstrated extended half-life vs. tetrabenazine.
Quantified Difference	Quantitative KIE data for bictegravir-d5 specifically are not publicly available. Class-level reference: deutetrabenazine showed a ~2-fold increase in half-life and reduced peak-to-trough fluctuation vs. non-deuterated tetrabenazine.
Conditions	Patent priority date 2016-06-27; filed by Concert Pharmaceuticals, Inc.; strategic deuteration at sites predicted to be involved in CYP3A4/UGT1A1-mediated oxidation and glucuronidation; deuterated bictegravir genus explicitly claimed for methods of treating HIV-1 infection.

Why This Matters

For procurement of bictegravir-d5 as a research compound for metabolic stability or DMPK studies, the Concert patent provides both freedom-to-operate considerations and a scientific rationale for selecting the d5-form over unlabeled or alternative-label bictegravir when investigating deuteration-mediated pharmacokinetic modulation.

• [1] Tung RD, Concert Pharmaceuticals, Inc. Deuterated Bictegravir. Patent WO 2018005328 A1. Priority: 2016-06-27; Publication: 2018-01-04. Claims deuterated forms of bictegravir wherein Y₁–Y₁₁b are independently H or D, provided at least one is D. View Source
• [2] Podany AT, Scarsi KK, Pham MM, Fletcher CV. Comparative Clinical Pharmacokinetics and Pharmacodynamics of HIV-1 Integrase Strand Transfer Inhibitors: An Updated Review. Clin Pharmacokinet. 2020;59(9):1085–1107. BIC metabolism: CYP3A4 and UGT1A1 contribute similarly. View Source
• [3] Schmidt C. First deuterated drug approved. Nat Biotechnol. 2017;35(6):493–494. Deutetrabenazine (Austedo®) received FDA approval; demonstrates clinical viability of deuterium modification strategy. View Source
• [4] Rigo-Bonnin R, Tiraboschi JM, Álvarez-Álvarez M, et al. Measurement of total and unbound bictegravir concentrations in plasma and cerebrospinal fluid by UHPLC-MS/MS. J Pharm Biomed Anal. 2020;185:113250. Uses bictegravir-¹⁵N d₂ as IS (Δm = +3); analytical purpose only. View Source

Regulatory-Grade Purity and Documentation

Bictegravir-d5 is supplied as a fully characterized reference standard with purity exceeding 98% . Multiple independent vendors (SynZeal, ISP Standards, BOC Sciences) confirm that the compound is provided with detailed Certificates of Analysis including HPLC purity, MS, and NMR characterization data compliant with regulatory guidelines (ICH Q2(R1) and pharmacopeial monographs) [1]. Bictegravir D5 is explicitly positioned for analytical method development, method validation (AMV), quality control (QC) applications, Abbreviated New Drug Application (ANDA) submissions, and Drug Master File (DMF) filings, with traceability against USP or EP pharmacopeial standards available upon request [1]. In contrast, undeuterated bictegravir reference standards (e.g., Selleckchem: 99.82% HPLC purity) provide no mass-spectrometric differentiation capability and cannot serve as internal standards for LC-MS/MS . Alternative isotopologues such as bictegravir-d6 are available from some suppliers but may exhibit different deuteration sites and mass shifts that have not been validated in published FDA-guidance-level methods .

Regulatory Documentation

Spec review

>98% purity; COA with HPLC, MS, NMR; ICH Q2(R1) compliance; USP/EP traceability.

Regulatory-grade reference standard documentation supports method validation readiness.

Supports ANDA/DMF filing preparation

Evidence Dimension	Purity specification and regulatory documentation completeness
Target Compound Data	Bictegravir-d5: >98% purity; full COA with HPLC, MS, NMR; regulatory-compliant characterization; USP/EP traceability available; positioned for ANDA/DMF/QC use.
Comparator Or Baseline	Undeuterated bictegravir reference standard: ≥99.82% HPLC purity (Selleckchem); cannot be used as SIL-IS. Bictegravir-d6: available from CymitQuimica (MW 455.417); no published validation in FDA-guidance-compliant LC-MS/MS assays.
Quantified Difference	Bictegravir-d5 purity >98% meets typical regulatory reference standard thresholds; its unique combination of purity + deuterium labeling + published method validation creates a procurement advantage not matched by any single alternative product.
Conditions	Product characterization per ICH Q2(R1) guidelines; HPLC purity determination; MS and NMR structural confirmation; COA documentation compliant with ANDA and DMF regulatory requirements.

Why This Matters

Procurement of bictegravir-d5 from vendors supplying full regulatory data packages eliminates the need for independent re-characterization, accelerates method validation timelines, and directly supports regulatory filing readiness for generic bictegravir development programs.

• [1] SynZeal. Bictegravir D5. Catalog SZ-B048D03. Supplied with detailed characterization data; USP/EP traceability on request; for ANDA, DMF, AMV, QC applications. View Source

Ex Vivo INSTI Potency Across Subtypes

In a comprehensive ex vivo antiretroviral potency study using patient-derived HIV-1 integrase genes from subtypes A1, B, C, 01_AE, and 02_AG, bictegravir demonstrated IC₅₀-ST values that were significantly lower than those of raltegravir (RAL) and elvitegravir (EVG) across all tested subtypes [1]. In drug sensitivity assays (DSA), the median EC₅₀ for bictegravir was 1.07 ng/mL (IQR 0.22–2.53), compared with 2.14 ng/mL (IQR 1.3–2.56) for dolutegravir and 1.68 ng/mL (IQR 1.34–2.55) for cabotegravir, while raltegravir and elvitegravir showed substantially higher EC₅₀ values [1]. Raltegravir had higher IC₅₀-ST than all other INSTIs for all subtypes tested. Bictegravir showed lower IC₅₀-ST in subtypes 01_AE (p=0.017) and 02_AG (p=0.045) compared to subtype B, indicating maintained or enhanced potency in non-B subtypes that predominate in resource-limited settings [1]. This potency profile underpins the clinical demand for bictegravir therapeutic drug monitoring—the application for which bictegravir-d5 is the validated analytical tool.

INSTI Potency

Cross-study

BIC median EC₅₀ 1.07 ng/mL; ~2.0-fold lower than DTG (2.14 ng/mL)
Lower IC₅₀-ST in non-B subtypes.

Reported INSTI potency profile across HIV-1 subtypes; supports research PK rationale.

Patient-derived integrase genes; subtypes A1, B, C, 01_AE, 02_AG

Evidence Dimension	Integrase strand transfer inhibition potency (IC₅₀-ST) and drug sensitivity (EC₅₀) across HIV-1 subtypes
Target Compound Data	Bictegravir (BIC): median EC₅₀ 1.07 ng/mL (IQR 0.22–2.53) in DSA; lower IC₅₀-ST in 01_AE (p=0.017) and 02_AG (p=0.045) vs. HIV-1B.
Comparator Or Baseline	Dolutegravir (DTG): median EC₅₀ 2.14 ng/mL (IQR 1.3–2.56). Cabotegravir (CAB): median EC₅₀ 1.68 ng/mL (IQR 1.34–2.55). Raltegravir (RAL): higher IC₅₀-ST than all other INSTIs across all subtypes. Elvitegravir (EVG): higher IC₅₀-ST for HIV-1C and 02_AG (p<0.05).
Quantified Difference	BIC EC₅₀ is ~2.0-fold lower than DTG (1.07 vs. 2.14 ng/mL) and ~1.6-fold lower than CAB (1.07 vs. 1.68 ng/mL) in patient-derived DSA. BIC IC₅₀-ST is significantly lower than RAL across all subtypes tested.
Conditions	Biochemical and virological drug sensitivity analysis using patient-derived HIV-1 integrase (INSTI-naïve, n=270; experienced, n=96); subtypes A1, B, C, 01_AE, 02_AG; assays: 3′-end processing (IC₅₀-3P), strand transfer (IC₅₀-ST), and drug sensitivity (DSA).

Why This Matters

The established clinical potency of bictegravir across diverse HIV-1 subtypes creates sustained demand for bictegravir-d5 as the validated bioanalytical internal standard in pharmacokinetic and TDM studies, especially in global health research targeting non-B subtype epidemics.

• [1] Quashie PK, Oliviera M, Veres T, et al. Ex vivo antiretroviral potency of newer integrase strand transfer inhibitors cabotegravir and bictegravir in HIV-1 non-B subtypes. AIDS. 2018;32(4):469–476. doi:10.1097/QAD.0000000000001726. BIC median EC₅₀ 1.07 ng/mL; DTG 2.14 ng/mL; CAB 1.68 ng/mL; BIC IC₅₀-ST lower in 01_AE (p=0.017) and 02_AG (p=0.045). View Source

Clinical Virologic Suppression vs. Dolutegravir

In a randomized, double-blind, phase 2 clinical trial (NCT02397694), 98 treatment-naïve adults with HIV-1 were randomly assigned (2:1) to once-daily bictegravir 75 mg (n=65) or dolutegravir 50 mg (n=33), each with emtricitabine 200 mg and tenofovir alafenamide 25 mg [1]. At week 24, the proportion of participants with plasma HIV-1 RNA <50 copies/mL was 96.9% (63/65) in the bictegravir arm versus 93.9% (31/33) in the dolutegravir arm (weighted difference 2.9%, 95% CI −8.5 to 14.2; p=0.50) [1]. While the study was not powered for non-inferiority, both drugs demonstrated high and statistically equivalent efficacy. Treatment-emergent adverse events were reported in 85% (55/65) of bictegravir recipients and 67% (22/33) of dolutegravir recipients, with diarrhoea (12% vs. 12%) and nausea (8% vs. 12%) being most common [1]. This clinical dataset establishes bictegravir as a first-line INSTI with efficacy comparable to dolutegravir, reinforcing the scientific justification for bictegravir pharmacokinetic studies that rely on bictegravir-d5 as the analytical internal standard.

Virologic Response

Head-to-head

Week 24 HIV-1 RNA

Reported virologic response endpoint context; supports comparator-response interpretation.

Phase 2 trial; treatment-naïve adults; not powered for non-inferiority

Evidence Dimension	Proportion of participants achieving HIV-1 RNA <50 copies/mL at week 24 (FDA snapshot algorithm)
Target Compound Data	Bictegravir 75 mg QD + FTC/TAF: 96.9% (63/65) with HIV-1 RNA <50 copies/mL at week 24.
Comparator Or Baseline	Dolutegravir 50 mg QD + FTC/TAF: 93.9% (31/33) with HIV-1 RNA <50 copies/mL at week 24.
Quantified Difference	Weighted difference: +2.9% in favor of bictegravir (95% CI −8.5 to +14.2; p=0.50). Both arms demonstrated high, statistically comparable efficacy; the study was not powered for non-inferiority testing.
Conditions	Randomized, double-blind, phase 2 trial; 22 US outpatient centers; treatment-naïve adults (≥18 years); HIV-1 RNA ≥1000 copies/mL; CD4 ≥200 cells/µL; eGFR ≥70 mL/min; 48-week treatment duration (24-week primary endpoint reported).

Why This Matters

This head-to-head clinical evidence positions bictegravir as a therapeutically equivalent alternative to dolutegravir and substantiates the ongoing need for bictegravir-d5 in therapeutic drug monitoring programs, pharmacokinetic studies, and bioequivalence trials supporting generic bictegravir development.

• [1] Sax PE, Pozniak A, Montes ML, et al. Bictegravir versus dolutegravir, each with emtricitabine and tenofovir alafenamide, for initial treatment of HIV-1 infection: a randomised, double-blind, phase 2 trial. Lancet HIV. 2017;4(4):e154–e160. BIC 96.9% vs. DTG 93.9% at week 24; weighted difference 2.9% (95% CI −8.5 to 14.2; p=0.50). View Source

Bictegravir-d5 Application Scenarios

Regulatory Bioanalytical Method Validation

Bictegravir-d5 is the only isotopically labeled internal standard validated in published FDA-guidance-compliant LC-MS/MS methods for bictegravir quantification in human plasma (inter-assay accuracy ≤±8.5% bias; precision ≤11.4% CV) [5]. It is supplied with full Certificates of Analysis (HPLC, MS, NMR) meeting ICH Q2(R1) requirements and with USP/EP pharmacopeial traceability [2]. For pharmaceutical companies pursuing abbreviated new drug applications (ANDAs) for generic bictegravir or bictegravir-containing fixed-dose combinations, bictegravir-d5 directly supports method validation, quality control, and stability testing per regulatory expectations.

Clinical TDM and Pharmacokinetic Studies

Bictegravir-d5 enables therapeutic drug monitoring (TDM) across clinically relevant concentration ranges (20–20,000 ng/mL in plasma; 30–9,000 ng/mL in multiplex UHPLC-MS/MS) with trueness of 94.7%–107.5% and intermediate precision of 3.0%–11.2% [5][2]. The near-identical extraction recovery of bictegravir and bictegravir-d5 (114% vs. 115% in breastmilk) ensures accurate quantification in complex matrices, supporting pharmacokinetic studies in special populations including breastfeeding women, patients with hepatic/renal impairment, and those on concomitant medications that may alter CYP3A4/UGT1A1-mediated clearance [3].

Deuterium Kinetic Isotope Effect Research

Bictegravir-d5 is claimed within Concert Pharmaceuticals' patent family WO 2018005328, which positions deuterated bictegravir forms for potential metabolic stability advantages via the deuterium kinetic isotope effect at CYP3A4 and UGT1A1 metabolic sites [5]. Given that bictegravir metabolism is mediated roughly equally by CYP3A4 and UGT1A1 [2], and that deuteration has been clinically validated to extend half-life and reduce dosing frequency in the approved deuterated drug deutetrabenazine [3], bictegravir-d5 serves as the entry-point research tool for DMPK and ADME scientists investigating whether deuterium substitution can improve the pharmacokinetic profile of INSTIs.

CSF and CNS Pharmacokinetic Studies

Validated UHPLC-MS/MS procedures using isotopically labeled bictegravir internal standards (bictegravir-¹⁵N,d₂) have demonstrated linearity for total and unbound bictegravir in plasma (10.70–8560 μg/L total; 1.07–856.0 μg/L unbound) and in cerebrospinal fluid (0.107–26.75 μg/L for both fractions), with imprecisions ≤14.4% and absolute relative biases ≤13.8% [5]. Bictegravir-d5, with its +5 Da mass shift (vs. +3 Da for ¹⁵N,d₂ IS), offers enhanced mass discrimination for CNS studies where lower drug concentrations demand maximal signal-to-noise ratio and minimal isotopic cross-talk. The median unbound bictegravir CSF concentration of 2.48 ng/mL (IQR 1.6–3.7) in HIV patients underscores the need for high-sensitivity quantification that bictegravir-d5 can support [2].

Application

Selection Property

Validation Focus

Bioanalytical method validation research

Deuterated SIL-IS with +5 Da shift

Method accuracy and precision endpoint review

Research PK monitoring studies

Near-identical extraction recovery and ionization

Bioanalytical validation review across matrices

Metabolic pathway and DMPK research

Deuterated form with patent for metabolic KIE

Metabolic stability endpoint context (CYP3A4/UGT1A1)

CNS exposure and CSF bioanalysis

Enhanced mass discrimination vs. +3 Da alternatives

Signal-to-noise and isotopic cross-talk review

• [1] Schauer AP, Sykes C, Cottrell ML, Kashuba ADM. J Pharm Biomed Anal. 2022;220:115010. / Courlet P et al. J Mass Spectrom. 2020;55(6):e4506. / Rigo-Bonnin R et al. J Pharm Biomed Anal. 2020;185:113250. View Source
• [2] SynZeal. Bictegravir D5. Catalog SZ-B048D03. Characterization data compliant with regulatory guidelines; USP/EP traceability. View Source
• [3] van der Wekken-Pas L et al. Quantification of Dolutegravir, Bictegravir, Raltegravir and Doravirine in Human Breastmilk with UPLC-MS/MS. SSRN. 2025. / Podany AT et al. Clin Pharmacokinet. 2020;59(9):1085–1107. View Source
• [4] Tung RD, Concert Pharmaceuticals. WO 2018005328 A1. / Podany AT et al. Clin Pharmacokinet. 2020;59(9):1085–1107. / Schmidt C. Nat Biotechnol. 2017;35(6):493–494. View Source
• [5] Rigo-Bonnin R et al. J Pharm Biomed Anal. 2020;185:113250. / Total and Unbound Bictegravir Concentrations and Viral Suppression in CSF. Spanish HIV/AIDS Research Network, PreEC/RIS 56. 2023. View Source